1-(4-methoxy-3-methylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}ethanone

• IUPAC Name: 1-(4-methoxy-3-methylphenyl)-2-[(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C17H16N4O2S/c1-11-9-13(3-4-15(11)23-2)14(22)10-24-17-19-16(20-21-17)12-5-7-18-8-6-12/h3-9H,10H2,1-2H3,(H,19,20,21)
• InChI Key: VZVDPZVCALCROO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)CSC2=NNC(=N2)C3=CC=NC=C3)OC
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

1-(4-methoxy-3-methylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}ethanone is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.09939694 g/mol and the complexity rating of the compound is 419. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiviral and Antimicrobial Activities

1-(4-methoxy-3-methylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}ethanone and its derivatives have shown promise in antiviral and antimicrobial research. For instance, compounds derived from similar structures have been evaluated for their cytotoxicity and anti-HSV1 and anti-HAV-MBB activities, indicating potential antiviral applications (Attaby et al., 2006). Additionally, novel derivatives with similar structures have exhibited antimicrobial activity, suggesting their potential in combating bacterial and fungal infections (Nagamani et al., 2018).

Antioxidant and Anticancer Properties

Research has also explored the antioxidant and anticancer activities of compounds closely related to this compound. Some derivatives have shown antioxidant activity superior to ascorbic acid, along with notable anticancer properties against specific cancer cell lines (Tumosienė et al., 2020).

Synthesis and Structural Analysis

The synthesis and structural analysis of compounds with similar frameworks to this compound have been a subject of interest. Studies have detailed the synthesis processes and structural characterizations, providing insights into their molecular configurations and potential applications in various fields (Kesternich et al., 2010).

Solvent Effects on Molecular Stability

Investigations into the effects of solvents on molecular stability and structure have also been conducted. Research on related compounds has revealed how different solvents can influence the molecular packing and stability, offering valuable information for potential applications in material science and pharmaceuticals (Patel et al., 2019).